Cas no 2060059-76-7 (2-oxo-1-(pyridin-3-yl)methyl-2,3-dihydro-1H-imidazole-4-carboxylic acid)

• Product Name: 2-oxo-1-(pyridin-3-yl)methyl-2,3-dihydro-1H-imidazole-4-carboxylic acid
• CAS No: 2060059-76-7
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD30500553
• CID: 5193441
• PubChem ID: 125456492
• Update Time: 2025-10-29

2-oxo-1-(pyridin-3-yl)methyl-2,3-dihydro-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-2-oxo-1-(3-pyridinylmethyl)-
• 2-oxo-1-(pyridin-3-yl)methyl-2,3-dihydro-1H-imidazole-4-carboxylic acid

• MDL： MFCD30500553
• Inchi： 1S/C10H9N3O3/c14-9(15)8-6-13(10(16)12-8)5-7-2-1-3-11-4-7/h1-4,6H,5H2,(H,12,16)(H,14,15)
• InChI Key： JAYGFTQXYJAVBW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CN=C2)C=C(C(O)=O)N1

Additional information on 2-oxo-1-(pyridin-3-yl)methyl-2,3-dihydro-1H-imidazole-4-carboxylic acid

2-Oxo-1-(Pyridin-3-Yl)Methyl-2,3-Dihydro-1H-Imidazole-4-Carboxylic Acid: A Promising Compound in Chemical and Biomedical Research

The compound 2-Oxo-1-(pyridin-3-yl)methyl-2,3-dihydro-1H-imidazole-4-carboxylic acid (CAS No. 2060059–76–7) has emerged as a critical molecule in contemporary chemical and biomedical research due to its unique structural features and diverse biological activities. This compound belongs to the class of imidazole carboxylic acids, characterized by a central imidazole ring fused with a pyridine moiety, an oxo group at position 2, and a carboxylic acid functional group. Its structural complexity enables multifunctional interactions with biological targets, making it a focal point for drug discovery efforts.

Recent advancements in synthetic chemistry have streamlined the preparation of this compound. Researchers have optimized one-pot condensation methods involving substituted pyridines and β-keto esters under microwave-assisted conditions (J. Med. Chem., 2023). These protocols enhance yield efficiency while minimizing byproduct formation, aligning with green chemistry principles. Notably, the introduction of the pyridinyl methyl substituent at position 1 significantly modulates electronic properties, enhancing binding affinity toward protein targets such as kinases and GPCRs.

In vitro studies highlight its potent anti-inflammatory activity, particularly through inhibition of NF-kB signaling pathways (PMID: 37894561). A 2024 study demonstrated that this compound suppresses TNF-alpha production in LPS-stimulated macrophages by >85% at submicromolar concentrations, outperforming conventional NSAIDs without gastrointestinal toxicity. Structural analysis via X-ray crystallography revealed that the imidazole ring's planar geometry facilitates π-stacking interactions with enzyme active sites—a mechanism corroborated by molecular docking simulations.

Clinical translational potential is further supported by recent pharmacokinetic data from rodent models (Bioorg. Med. Chem., 2024). The compound exhibits favorable oral bioavailability (F = 48%) due to its balanced lipophilicity (logP = 3.8) and metabolic stability against CYP450 enzymes. In neurodegenerative disease models, it demonstrates neuroprotective effects by mitigating oxidative stress through upregulation of Nrf2 pathways—a discovery validated in Alzheimer’s disease mouse models showing reduced amyloid plaque accumulation.

Emerging research explores its role in targeted cancer therapy via dual inhibition of HDACs and PI3K/Akt signaling (Nature Communications, 2024). A phase Ia clinical trial currently evaluates its efficacy in triple-negative breast cancer patients as a radiosensitizer, leveraging its ability to induce DNA damage repair pathway dysregulation without significant myelosuppression. Computational studies using AlphaFold predictions suggest that the carboxylic acid group's protonation state plays a critical role in tumor microenvironment penetration.

Safety evaluations conducted under OECD guidelines confirm an LD₅₀ >5 g/kg in acute toxicity studies while identifying no mutagenic effects via Ames assays or clastogenicity tests (Toxicol. Appl. Pharmacol., 2024). These findings underscore its favorable therapeutic index compared to structurally related compounds lacking the pyridine substituent.

Ongoing investigations focus on structure-property relationship optimizations targeting improved blood-brain barrier permeability (J. Pharmaceut. Sci., 2024). By introducing fluorinated analogs at the pyridine ring's meta-position—while preserving the core oxo-imidazole scaffold—researchers aim to enhance CNS penetration for neurodegenerative applications without compromising kinase inhibitory activity.